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Safety and handling of 4-lodobenzo[d]dioxole
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Compound of Interest

Compound Name: 4-lodobenzo[d][1,3]dioxole

Cat. No.: B1591886

Introduction and Physicochemical Profile

4-lodobenzo[d]dioxole, also known as 5-iodo-1,3-benzodioxole, is an aromatic organoiodine
compound. Its structure incorporates the benzodioxole moiety, a common scaffold in natural
products and pharmacologically active molecules, combined with a reactive iodine substituent.
This iodine atom makes the molecule an excellent substrate for a variety of transition-metal-
catalyzed cross-coupling reactions, rendering it a valuable intermediate in the synthesis of
complex molecular architectures.

While specific toxicological data for 4-lodobenzo[d]dioxole is not extensively documented, its
structural similarity to other aryl iodides and dioxole-containing compounds necessitates a
cautious and informed approach to its handling.[1] The guidance provided herein is synthesized
from safety data for analogous chemical structures and established best practices for
laboratory research.

Physicochemical Data Summary:
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Property Value Source(s)
Molecular Formula C7Hsl02 N/A
Molecular Weight 264.02 g/mol N/A
White to off-white crystalline
Appearance ) General knowledge
solid
Melting Point 27-29 °C
Boiling Point 232 °C at 7 hPa [1]
Insoluble in water; soluble in
Solubility organic solvents like ethanol [2]
and ether.
Chemical Structure:
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Preparation Phase

1. Conduct Risk Assessment
(Review SDS of analogs)

l

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

3. Prepare Engineering Controls
(Certified Chemical Fume Hood)

Executign Phase

4. Handle Compound in Fume Hood
(Avoid dust/vapor generation)

Weighing & Transfer Reaction Setup

PosttHandling Phase

5. Decontaminate Work Area
(Wipe surfaces)

'

6. Segregate & Dispose Waste
(Labelled Hazardous Waste)

'

7. Remove PPE & Wash Hands
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Coupling Partner
(e.g., Boronic Acid, Alkyne, Amine)

Check Availability & Pricing
4-lodobenzo[d]dioxole
Suzuki, Sonogashira,

Heck, Buchwald-Hartwig

Pd or Cu Catalyst >
Ligand, Base, Solven

Complex "Drug-Like" Molecule
(New C-C or C-N bond)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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